Cas no 79096-54-1 (1-(3-chloropropoxy)-4-nitrobenzene)

• Product Name: 1-(3-chloropropoxy)-4-nitrobenzene
• CAS No: 79096-54-1
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 1795352
• PubChem ID: 11844617
• Update Time: 2025-04-21

1-(3-chloropropoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropoxy)-4-nitrobenzene
• 1-Chloro-3-(4-nitrophenoxy)propane
• 3-(4-nitrophenoxy)propyl chloride
• DB-328498
• 79096-54-1
• 1-(3-Chloro-propoxy)-4-nitro-benzene
• AKOS000146148
• CS-0248426
• 1-(4-nitrophenoxy)-3-chloropropane
• 4-nitro-1-(3-chloropropoxy)benzene
• G40696
• IJKNDFJBFPOWSN-UHFFFAOYSA-N
• DTXSID60474309
• SCHEMBL2974984
• EN300-39855

• Inchi： 1S/C9H10ClNO3/c10-6-1-7-14-9-4-2-8(3-5-9)11(12)13/h2-5H,1,6-7H2
• InChI Key： IJKNDFJBFPOWSN-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03500
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.12570